Cas no 4845-05-0 (3-Hydroperoxy-1-cyclohexene)

3-Hydroperoxy-1-cyclohexene structure
Product name:3-Hydroperoxy-1-cyclohexene
3-Hydroperoxy-1-cyclohexene Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroperoxy-1-cyclohexene
- 3-hydroperoxycyclohexene
- 2-cyclohexen-1-yl hydroperoxide
- 4845-05-0
- 2-CYCLOHEXENYL HYDROPEROXIDE
- SCHEMBL2600387
- 3-hydroperoxy-cyclohexene
- DTXSID70440232
- cyclohexene-3-hydroperoxide
-
- Inchi: InChI=1S/C6H10O2/c7-8-6-4-2-1-3-5-6/h2,4,6-7H,1,3,5H2
- InChI Key: PMZIOYPAJRJYSI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 114.068079557g/mol
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.0353 (rough estimate)
- Boiling Point: 173.66°C (rough estimate)
- Refractive Index: 1.4495 (estimate)
3-Hydroperoxy-1-cyclohexene Related Literature
-
Amarajothi Dhakshinamoorthy,Mercedes Alvaro,Hermenegildo Garcia Catal. Sci. Technol. 2011 1 856
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